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PbTx-3 Brevetoxin: Chemical and Physical
Properties

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: PbTx 3

CAS No.: 85079-48-7

Cat. No.: S624133

Table 1: Fundamental Properties of Brevetoxin-3 (PbTx-3) [1]

Property Specification
IUPAC Name Dihydrobrevetoxin B
Chemical Cs0H72014

Formula

Molecular 897.09 g/mol
Weight

Quality/Purity >95% (HPLC) [1]

Physical Form Solid

Storage -20°C; OK to freeze [1]
Conditions
Solubility Soluble in DMSO, methanol, acetonitrile, chloroform (30 mg/mL); soluble in ethanol

(20 mg/mL); sparingly soluble in water [1]

Table 2: Experimentally-Derived Toxicological Data in Mice (Oral Administration) [2] [3]
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Parameter Value / Observation Experimental Conditions

Oral LOAEL 100 pg/kg bw Single administration, Up-
and-Down procedure [2]

Oral NOAEL 10 pg/kg bw Single administration, Up-
and-Down procedure [2]

Acute Neuromuscular dysfunction (seizures, ataxia, loss of Observed within 2-6 hours
Symptoms limb strength), tremors, convulsive jaw movements post-administration [2] [3]
[2] [3]
Symptom Transient; largely resolved within 24 hours [2] [3] 48-hour observation period
Duration (2] [3]
Sex-Specific Females: more sensitive to weight loss. Males: more Doses: 100 to 1,500 pg kg
Effects sensitive to neurological effects and lethality at high bw [3]
doses [3]
Mortality Observed only at 4000 pg/kg bw via oral route [2] Up-and-Down procedure [2]

Analytical Methods and Experimental Protocols

Table 3: Summary of Key Experimental Protocols for PbTx-3 Research

Method Key Steps & Conditions Application | Purpose

| LC-ESI-MS/MS | « Chromatography: Reverse-phase LC ¢ Ionization: Electrospray (ESI) ¢ Detection:
Tandem MS, Positive ion mode * Ion Monitored: [M+H]* at m/z 897 [4] | Quantification and confirmation
of PbTx-3 in biological and environmental samples [4] | | In Vive Oral Toxicity (Up-and-Down Procedure)
| 1. Animals: Mice (both sexes) 2. Dosing: Single oral gavage of PbTx-3 3. Observation: 48 hours for
clinical signs (neuromuscular function, body temp, weight) 4. Endpoint Analysis: Histopathology, blood
biochemistry [2] [3] | Establish acute toxicity parameters (LOAEL, NOAEL) and symptomatology for
human health risk assessment [2] [3] | | Whole-Cell Voltage Clamp Electrophysiology | 1. Preparation:

Isolated rodent sensory neurons or cultured cells 2. Solution: Contains Tetrodotoxin (TTX) to isolate TTX-
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sensitive channels 3. Protocol: Step depolarizations from a holding potential 4. Measurement: Na* current
kinetics (activation, inactivation) in presence vs. absence of PbTx-3 [5] | Study the direct effects of PbTx-3
on the function and gating of voltage-gated sodium channels [5] | | Receptor Binding Assay (RBA) | 1.
Membrane Prep: Rat brain synaptosomes or cell membranes containing Nav channels. 2. Incubation: With
a radiolabeled brevetoxin (e.g., [3H]-PbTx-3) and unlabeled competitor. 3. Separation & Detection: Filter
binding and scintillation counting. 4. Analysis: Calculate ICso/ECso for competitor toxins. [6] | Assess the

affinity of PbTx-3 and its derivatives for the VGSC receptor site 5. [6] |

Mechanism of Action and Signaling Pathways

PbTx-3 is a potent voltage-gated sodium channel (VGSC or Nav) activator [1] [7]. Its primary molecular
target is Receptor Site 5 on the alpha-subunit of VGSCs [6]. Upon binding, PbTx-3 alters the channel's

normal gating behavior through three key mechanisms [7]:

¢ Shifts activation to more negative membrane potentials.
¢ Inhibits channel inactivation, leading to a prolonged open state.
¢ Induces sub-conductance states and increases the mean open time.

The following diagram illustrates the cascade of cellular events triggered by PbTx-3 binding to the VGSC:
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Cellular pathway of PbTx-3 toxicity.

© 2026 Smolecule. All rights reserved. 4/6 Tech Support


https://www.smolecule.com/products/s624133?utm_src=pdf-body-img
https://www.smolecule.com/products/s624133?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Research Implications and Therapeutic Potential

Emerging research explores PbTx-3 and its analogs for therapeutic applications, particularly in
neuroregeneration post-stroke. Studies suggest that at low, non-toxic doses, these compounds can promote
neurite outgrowth, dendritic arborization, and synaptogenesis by modulating sodium channels and
downstream calcium signaling [6]. However, a significant challenge is the potential for immunotoxicity and
inflammatory effects, which appear to vary significantly between different brevetoxin analogs and are not

solely dependent on VGSC binding affinity [6].

Key Considerations for Researchers

e Analog Variation is Critical: PbTx-3 is just one member of the brevetoxin family. Its effects can differ
markedly from other analogs (e.g., PbTx-2, PbTx-6). Research plans must specify the analog and not
treat "brevetoxins" as a uniform group [6].

e Sex-Dependent Responses: Preclinical studies in mice indicate significant sex-based differences in
toxicological responses to PbTx-3, which should be factored into experimental design and data
interpretation [3].

¢ Stability and Handling: PbTx-3 is a solid, lipid-soluble compound. Stock solutions should be
prepared in solvents like DMSO or ethanol, stored in glass vials at -20°C, and purged with an inert
gas for long-term stability over months [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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